3-(1-ethyl-1H-imidazol-2-yl)-1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]piperidine

• IUPAC Name: [3-(1-ethylimidazol-2-yl)piperidin-1-yl]-[3-(pyrazol-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C21H25N5O/c1-2-24-13-10-22-20(24)19-8-4-11-25(16-19)21(27)18-7-3-6-17(14-18)15-26-12-5-9-23-26/h3,5-7,9-10,12-14,19H,2,4,8,11,15-16H2,1H3
• InChI Key: LWRPSYZOPFKTLY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC=CC(=C3)CN4C=CC=N4
• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol

Description

Synthesis Analysis

The synthesis of novel chemical entities often involves strategic reactions between precursor molecules under specific conditions. For compounds related to "3-(1-ethyl-1H-imidazol-2-yl)-1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]piperidine," synthesis pathways typically involve reactions of imidazole or pyrazole derivatives with various reagents to introduce the benzoyl and piperidine functionalities. For example, benzo[4,5]imidazo[1,2-a]pyridine derivatives were synthesized through reactions involving imidazole derivatives and ethyl 2,4-dioxo-4-arylbutanoate in the presence of piperidine, showcasing a method of incorporating piperidine into the molecular structure (Goli-Garmroodi et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds similar to "this compound" has been elucidated using various analytical techniques. For instance, the crystal structure of a related compound, N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, was determined, highlighting the planar arrangement of benzothiazol and imidazol rings, and a chair conformation of the piperidin ring, which could be indicative of the structural characteristics of the target compound (Yıldırım et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving the target compound or its analogs may include nucleophilic substitutions, cyclocondensations, and reactions with various chemical reagents to introduce or modify functional groups. For example, the ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate was used in heterocyclization reactions to synthesize pyrazole, thiophene, and coumarin derivatives, demonstrating the compound's versatility in forming diverse chemical structures with potential antitumor activities (Mohareb & Gamaan, 2018).